Cas no 52060-74-9 (1,2,3,4-Benzenetetracarboxylic acid, 5-methoxy-)

• Product Name: 1,2,3,4-Benzenetetracarboxylic acid, 5-methoxy-
• CAS No: 52060-74-9
• MF: C₁₁H₈O₉
• MW: 284.175824165344
• CID: 1575339
• Update Time: 2024-08-24

1,2,3,4-Benzenetetracarboxylic acid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Benzenetetracarboxylic acid, 5-methoxy-

• Inchi： 1S/C11H8O9/c1-20-4-2-3(8(12)13)5(9(14)15)7(11(18)19)6(4)10(16)17/h2H,1H3,(H,12,13)(H,14,15)(H,16,17)(H,18,19)
• InChI Key： XSUWCWPFMVLQKH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(OC)=C(C(O)=O)C(C(O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 284.01674

Experimental Properties

• Density: 1.737±0.06 g/cm3(Predicted)
• Melting Point: 250-251 °C
• Boiling Point: 560.9±50.0 °C(Predicted)
• PSA: 158.43
• pka: 2.46±0.50(Predicted)